Cas no 1538036-66-6 (5-(2,2-difluoroacetyl)-2,2-dimethylcyclopentan-1-one)

• Product Name: 5-(2,2-difluoroacetyl)-2,2-dimethylcyclopentan-1-one
• CAS No: 1538036-66-6
• MF: C₉H₁₂F₂O₂
• MW: 190.187190055847
• CID: 5920060
• PubChem ID: 79857669
• Update Time: 2025-10-30

5-(2,2-difluoroacetyl)-2,2-dimethylcyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 5-(2,2-difluoroacetyl)-2,2-dimethyl-
• 5-(2,2-difluoroacetyl)-2,2-dimethylcyclopentan-1-one
• AKOS018416509
• EN300-1125676
• 1538036-66-6

• Inchi： 1S/C9H12F2O2/c1-9(2)4-3-5(7(9)13)6(12)8(10)11/h5,8H,3-4H2,1-2H3
• InChI Key： UYYSQKCWCFBNEO-UHFFFAOYSA-N
• SMILES： C1(=O)C(C(C(F)F)=O)CCC1(C)C

Computed Properties

• Exact Mass: 190.08053595g/mol
• Monoisotopic Mass: 190.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.144±0.06 g/cm3(Predicted)
• Boiling Point: 240.3±40.0 °C(Predicted)
• pka: 8.87±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 5-(2,2-difluoroacetyl)-2,2-dimethylcyclopentan-1-one

5-(2,2-Difluoroacetyl)-2,2-Dimethylcyclopentan-1-one (CAS No. 1538036-66-6): An Overview of a Promising Heterocyclic Compound in Pharmaceutical Research

5-(2,2-Difluoroacetyl)-2,2-dimethylcyclopentan-1-one (CAS No. 1538036-66-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound belongs to the class of cyclopentanones, which are known for their diverse applications in the synthesis of various biologically active molecules. The presence of difluoroacetyl and dimethyl groups in its structure imparts specific properties that make it an interesting candidate for further investigation.

The chemical structure of 5-(2,2-difluoroacetyl)-2,2-dimethylcyclopentan-1-one consists of a five-membered cyclopentane ring with a ketone functional group at the 1-position. The substitution at the 5-position with a difluoroacetyl group and the presence of two methyl groups at the 2-position contribute to its stability and reactivity. These structural features are crucial for its potential applications in drug discovery and development.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical research due to their enhanced metabolic stability and improved pharmacokinetic properties. The difluoroacetyl group in 5-(2,2-difluoroacetyl)-2,2-dimethylcyclopentan-1-one is particularly noteworthy as it can influence the compound's binding affinity to specific biological targets. This makes it a valuable scaffold for the design of novel therapeutic agents.

In the context of drug discovery, 5-(2,2-difluoroacetyl)-2,2-dimethylcyclopentan-1-one has been explored for its potential as a lead compound in various therapeutic areas. For instance, preliminary studies have shown that this compound exhibits promising antimicrobial activity, making it a potential candidate for the development of new antibiotics. Additionally, its ability to modulate specific enzymes and receptors has led to investigations into its use as an anti-inflammatory agent and a potential treatment for neurodegenerative diseases.

The synthesis of 5-(2,2-difluoroacetyl)-2,2-dimethylcyclopentan-1-one involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of a suitable cyclopentanone precursor with a difluoroacetylating agent, followed by subsequent derivatization steps to introduce the desired substituents. The choice of reagents and reaction conditions is critical to achieving the desired product with minimal side reactions.

In terms of its biological evaluation, 5-(2,2-difluoroacetyl)-2,2-dimethylcyclopentan-1-one has been tested in various in vitro and in vivo models to assess its efficacy and safety. Preclinical studies have demonstrated that this compound exhibits low toxicity and good bioavailability, which are essential properties for any potential drug candidate. Furthermore, its ability to cross the blood-brain barrier has been investigated, making it an attractive option for central nervous system (CNS) disorders.

The future prospects for 5-(2,2-difluoroacetyl)-2,2-dimethylcyclopentan-1-one are promising. Ongoing research aims to optimize its structure through rational drug design approaches to enhance its therapeutic potential while minimizing side effects. Additionally, efforts are being made to explore its synergistic effects with other drugs and to develop novel formulations that can improve its delivery and efficacy.

In conclusion, 5-(2,2-difluoroacetyl)-2,2-dimethylcyclopentan-1-one (CAS No. 1538036-66-6) represents a significant advancement in the field of pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable compound for further investigation and development as a potential therapeutic agent. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the discovery of innovative treatments for various diseases.